Cas no 6914-07-4 (hydrogen isocyanide)

• Product Name: hydrogen isocyanide
• CAS No: 6914-07-4
• MF: CHN
• MW: 27.0253398418427
• CID: 973149
• PubChem ID: 6432654
• Update Time: 2025-04-19

hydrogen isocyanide Chemical and Physical Properties

Names and Identifiers

• hydrogen isocyanide
• 2069401; 6914-07-4; HNC; hydroisocyanic acid; Isocyanide
• CNH
• Q1107746
• methanidylidyneazanium
• 6914-07-4
• CHEBI:36856
• nitriliomethanide
• HNC
• HN(+)#C(-)
• hydroisocyanic acid

• Inchi： 1S/CHN/c1-2/h2H
• InChI Key： QIUBLANJVAOHHY-UHFFFAOYSA-N
• SMILES： [NH+]#[C-]

Computed Properties

• Exact Mass: 27.01093
• Monoisotopic Mass: 27.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 10
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1A^2
• XLogP3: 0.1

Experimental Properties

• Density: 0.695
• Boiling Point: 25.6 deg C (acid)
• Flash Point: °C
• PSA: 23.8